Cas no 1227095-73-9 (4-(5-Isocyanatopyridin-2-YL)morpholine)

• Product Name: 4-(5-Isocyanatopyridin-2-YL)morpholine
• CAS No: 1227095-73-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5206619
• PubChem ID: 72213747
• Update Time: 2025-07-17

4-(5-Isocyanatopyridin-2-YL)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-ISOCYANATOPYRIDIN-2-YL)MORPHOLINE
• AB74212
• 4-(5-Isocyanatopyridin-2-YL)morpholine

• Inchi： 1S/C10H11N3O2/c14-8-12-9-1-2-10(11-7-9)13-3-5-15-6-4-13/h1-2,7H,3-6H2
• InChI Key： SZBOMOGCSQTLTF-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CN=2)N=C=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.7
• Topological Polar Surface Area: 54.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(5-Isocyanatopyridin-2-YL)morpholine

4-(5-Isocyanatopyridin-2-YL)morpholine: An Overview of a Versatile Compound

4-(5-Isocyanatopyridin-2-YL)morpholine, with the CAS number 1227095-73-9, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which combines a morpholine ring with an isocyanate functional group attached to a pyridine ring. The combination of these structural elements imparts a range of chemical and biological properties that make it a valuable building block in the synthesis of various pharmaceuticals and biologically active molecules.

The chemical structure of 4-(5-Isocyanatopyridin-2-YL)morpholine is particularly noteworthy for its potential in drug discovery and development. The morpholine ring, known for its high solubility and stability, enhances the compound's ability to interact with biological targets. Meanwhile, the isocyanate group provides reactivity that can be harnessed for the formation of urea linkages, which are crucial in many bioactive molecules. The pyridine ring, a common motif in pharmaceuticals, contributes to the compound's overall pharmacological profile by modulating its electronic and steric properties.

Recent studies have highlighted the potential applications of 4-(5-Isocyanatopyridin-2-YL)morpholine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. Specifically, these derivatives have been found to inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation, making them promising candidates for the development of novel therapeutic agents.

In addition to its therapeutic potential, 4-(5-Isocyanatopyridin-2-YL)morpholine has also been explored as a ligand in protein-protein interaction (PPI) studies. PPIs are critical for many cellular processes, and modulating these interactions can lead to new therapeutic strategies. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can effectively disrupt specific PPIs, thereby offering new avenues for drug design and development.

The synthetic versatility of 4-(5-Isocyanatopyridin-2-YL)morpholine further enhances its value in pharmaceutical research. Its reactivity with various nucleophiles allows for the facile synthesis of diverse derivatives, each with unique biological properties. This flexibility is particularly important in lead optimization, where subtle structural modifications can significantly impact the potency and selectivity of a drug candidate.

From a synthetic chemistry perspective, the preparation of 4-(5-Isocyanatopyridin-2-YL)morpholine involves well-established methodologies. One common approach involves the reaction of 2-chloro-5-isocyanatopyridine with morpholine under controlled conditions. This reaction typically proceeds with high yield and purity, making it an accessible starting material for further chemical transformations.

In conclusion, 4-(5-Isocyanatopyridin-2-YL)morpholine, CAS number 1227095-73-9, stands out as a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its reactivity and synthetic versatility, positions it as a valuable tool for the development of novel therapeutics and biologically active molecules. Ongoing research continues to uncover new applications and insights into its properties, further solidifying its importance in the field.